Cas no 2171188-57-9 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2171188-57-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6202011
• PubChem ID: 165558305
• Update Time: 2025-05-22

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• 2171188-57-9
• EN300-1472639
• (1rs,4rs)-4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1581638
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1581622

• Inchi： 1S/C28H34N2O5/c1-2-7-20(16-26(31)29-19-14-12-18(13-15-19)27(32)33)30-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,20-/m1/s1
• InChI Key： IARHNVBHVCELCD-SOAGJPPSSA-N
• SMILES： OC(C1CCC(CC1)NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171188-57-9, known as 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a cyclohexane ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of this compound is characterized by a cyclohexane ring substituted with a carboxylic acid group at the 1-position and an amino group at the 4-position. The amino group is further modified with an Fmoc protecting group, which is commonly used in peptide synthesis to prevent unwanted side reactions during the synthesis process. The Fmoc group is attached via a hexanamide linker, which adds flexibility and stability to the molecule. This design allows for precise control over the reactivity of the amino group during chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in peptide-based drug delivery systems, where the Fmoc group serves as a protective moiety that can be selectively removed under specific conditions. This property makes it an ideal candidate for use in controlled drug release mechanisms, where precise timing and targeting are crucial for therapeutic efficacy.

In addition to its applications in drug delivery, this compound has also been investigated for its potential in enzyme inhibition studies. The cyclohexane ring and carboxylic acid group provide a rigid scaffold that can be tailored to interact with specific enzyme active sites. By modifying the substituents on the cyclohexane ring, researchers have been able to design molecules with enhanced binding affinity and selectivity for target enzymes, paving the way for the development of new enzyme inhibitors.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclohexane ring through cycloaddition reactions, the introduction of the carboxylic acid group via oxidation, and the attachment of the Fmoc protecting group through amide bond formation. Each step requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

Recent advancements in asymmetric synthesis have further enhanced our ability to produce enantiomerically pure versions of this compound. The (3R) configuration at the amino-bearing carbon is critical for determining the molecule's biological activity, as stereochemistry plays a pivotal role in molecular recognition processes. By employing chiral catalysts and enantioselective reactions, chemists have been able to synthesize this compound with high enantiomeric excess, making it suitable for use in chiral pharmacological studies.

In conclusion, CAS No 2171188-57-9 represents a cutting-edge molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, combining a cyclohexane ring, carboxylic acid group, and Fmoc protecting group, positions it as a valuable tool in drug design and synthesis. Ongoing research continues to uncover new insights into its potential uses, underscoring its importance as a key compound in modern chemical science.